Cas no 40870-67-5 (Benzenemethanol,2,4,6-trimethoxy-3-nitro-, 1-acetate)

• Product name: Benzenemethanol,2,4,6-trimethoxy-3-nitro-, 1-acetate
• CAS No: 40870-67-5
• MF: C₁₂H₁₅NO₇
• MW: 285.250004053116
• CID: 333672
• PubChem ID: 148397

Benzenemethanol,2,4,6-trimethoxy-3-nitro-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,4,6-trimethoxy-3-nitro-, 1-acetate
• (2,4,6-trimethoxy-3-nitrophenyl)methyl acetate
• Benzenemethanol, 2,4,6-trimethoxy-3-nitro-, acetate (ester)
• 2,4,6-Trimethoxy-3-nitrobenzenemethanol acetate (ester)
• DTXSID50193850
• 40870-67-5

• Inchi： InChI=1S/C12H15NO7/c1-7(14)20-6-8-9(17-2)5-10(18-3)11(13(15)16)12(8)19-4/h5H,6H2,1-4H3
• InChI Key： BPIUFZIFQAGBIQ-UHFFFAOYSA-N
• SMILES： CC(OCC1C(OC)=CC(OC)=C([N+]([O-])=O)C=1OC)=O

Computed Properties

• Exact Mass: 285.08485182g/mol
• Monoisotopic Mass: 285.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8Ų